Cas no 1515268-13-9 (4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro-)

• Product Name: 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro-
• CAS No: 1515268-13-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 5366214
• Update Time: 2025-06-14

4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro-

• Inchi： 1S/C5H7N3O/c6-5-3-1-9-2-4(3)7-8-5/h1-2H2,(H3,6,7,8)
• InChI Key： QLUQXGGDVMPTPH-UHFFFAOYSA-N
• SMILES： N1C(N)=C2COCC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro-

Exploring the Potential of 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro- (CAS No. 1515268-13-9) in Modern Research

The compound 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro- (CAS No. 1515268-13-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science. This heterocyclic molecule, characterized by its fused furopyrazole core, offers a versatile scaffold for drug discovery and organic synthesis. Researchers are particularly interested in its amine functional group, which enables diverse chemical modifications, making it a valuable intermediate for designing novel bioactive compounds.

In the context of current trends, the demand for heterocyclic compounds like 4H-Furo[3,4-c]pyrazol-3-amine has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. A growing number of studies focus on its potential in modulating enzyme activity or protein-protein interactions, aligning with the broader interest in precision medicine. Questions such as "What are the synthetic routes for furopyrazole derivatives?" or "How does CAS 1515268-13-9 compare to similar scaffolds?" frequently appear in scientific forums, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, 4H-Furo[3,4-c]pyrazol-3-amine exemplifies the convergence of green chemistry principles and atom-efficient methodologies. Its synthesis often involves catalytic cyclization or multicomponent reactions, topics highly searched by organic chemists optimizing sustainable protocols. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation circles.

Beyond biomedical applications, this compound's electron-rich aromatic system has sparked interest in materials science. Researchers explore its potential in organic semiconductors or fluorescent probes, addressing the increasing demand for functional materials in optoelectronics. The furopyrazole-amine moiety's ability to participate in hydrogen bonding networks further expands its utility in supramolecular chemistry designs.

Analytical characterization of CAS 1515268-13-9 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, with many researchers sharing optimization protocols for these analyses. The compound's chromatographic behavior under different mobile phases remains a practical consideration for laboratories working with this scaffold.

As the scientific community continues to investigate 4H-Furo[3,4-c]pyrazol-3-amine, its patent landscape reveals growing intellectual property activity, particularly in kinase inhibitor applications. This aligns with the pharmaceutical industry's focus on signal transduction modulation, a frequently searched topic in drug development circles. The compound's structure-activity relationships are being systematically explored to unlock its full therapeutic potential.

In conclusion, 4H-Furo[3,4-c]pyrazol-3-amine, 2,6-dihydro- represents a compelling case study in how specialty heterocycles can address multiple challenges across scientific disciplines. Its dual relevance to medicinal chemistry and advanced materials ensures continued interest from both academic and industrial researchers worldwide.